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Compound of Interest

Compound Name: AL 8810 methyl ester

Cat. No.: B569435

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of AL 8810 methyl ester, a prostaglandin F(2a) analog.

While a comprehensive Safety Data Sheet (SDS) with fully evaluated toxicological properties
for AL 8810 methyl ester is not publicly available, this document synthesizes the most current
information from product suppliers and general safety protocols for similar compounds to help
you establish safe laboratory practices.

Immediate Safety and Personal Protective
Equipment (PPE)

Given the limited specific hazard data for AL 8810 methyl ester, a cautious approach is
recommended. The following personal protective equipment should be considered mandatory
when handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile)

To prevent skin contact, as the
substance's skin irritation

potential is unknown.[1]

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes
or dust.[1]

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if
dust or aerosols are

generated.

To prevent inhalation, as the
inhalation toxicity is not fully

known.[1]

Body Protection

Laboratory coat

To protect personal clothing

from contamination.

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid form or preparing solutions.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition.[1]
. Handling the Solid Compound:
AL 8810 methyl ester is supplied as a crystalline solid.[2]
Avoid the formation of dust when handling the solid.[1]
Use non-sparking tools for weighing and transferring the compound.[1]

. Solution Preparation:
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A stock solution can be made by dissolving the compound in an organic solvent of choice,
which should be purged with an inert gas.[2]

AL 8810 methyl ester is soluble in organic solvents such as ethanol (approx. 50 mg/ml),
DMSO (approx. 25 mg/ml), and dimethyl formamide (approx. 30 mg/ml).[2]

For biological experiments, further dilutions into aqueous buffers or isotonic saline should be
made.[2]

Organic solvent-free aqueous solutions can be prepared by directly dissolving the crystalline
solid in aqueous buffers. The solubility in PBS (pH 7.2) is approximately 0.5 mg/ml.[2]

It is not recommended to store aqueous solutions for more than one day.[2]

. Personal Hygiene:

Wash hands thoroughly after handling the compound.[2]

Do not eat, drink, or smoke in the laboratory.

Emergency Procedures

In case of inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration and consult a doctor immediately.[1]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[1]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

In case of ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Disposal Plan

Contaminated materials and waste containing AL 8810 methyl ester should be handled as

hazardous waste.
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e Solid Waste: Collect solid waste in a labeled, sealed container.

e Liquid Waste: Collect liquid waste in a labeled, sealed container. Do not let the chemical

enter drains.[1]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Quantitative Data Summary

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C25H33F04 [2]
Molecular Weight 416.5 g/mol [2]
Appearance Crystalline solid [2]
Purity >98% [2]
Storage Temperature -20°C [2]
Solubility in Ethanol ~50 mg/mi [2]
Solubility in DMSO ~25 mg/ml [2]
Solubility in Dimethyl

Formamide ~30 mg/ml 12l
Solubility in PBS (pH 7.2) ~0.5 mg/ml [2]

Experimental Workflow
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Safe Handling Workflow for AL 8810 Methyl Ester
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Caption: Workflow for the safe handling of AL 8810 methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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